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An in-depth analysis of 6PPD-quinone leaching from tire wear particles, detailing experimental

methodologies and highlighting key factors influencing its release into the environment.

The antioxidant N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD) is a crucial

component in virtually all motor vehicle tires, protecting them from degradation by ozone and

oxygen.[1][2][3] However, through its protective action, 6PPD is transformed into 6PPD-
quinone, a compound that has raised significant environmental concerns due to its acute

toxicity to certain aquatic species.[2] This guide provides a comprehensive comparison of

6PPD-quinone leaching from tires, supported by experimental data and detailed protocols for

researchers and scientists.

6PPD is typically present in tire rubber at a concentration of 0.4% to 2% by mass.[4][5] As tires

wear down, microscopic particles known as tire wear particles (TWPs) are generated and

released into the environment.[3] These particles are a primary vector for the introduction of

6PPD-quinone into ecosystems through leaching, particularly via stormwater runoff.[3]

Quantitative Analysis of 6PPD-Quinone Leaching
While direct comparative studies on 6PPD-quinone leaching from different tire types, such as

passenger versus truck tires, are limited in the current scientific literature, research on tire wear

particles provides valuable insights into the potential environmental load of this toxicant. The

following table summarizes key quantitative data from a study on 6PPD-quinone leaching from

tire tread wear particles.
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Parameter Value
Experimental
Conditions

Source

Short-term Release of

6PPD-Quinone
~5.2 µg/g of TWP

6-hour flow-through

simulation
[4][6]

It is important to note that various factors can influence the rate and magnitude of 6PPD-
quinone leaching. These include the age of the tire, with end-of-life tires containing 10 to 20

times less 6PPD than new tires, and the treadwear rating.[2][7][8] Environmental conditions

such as temperature, pH, and exposure to sunlight also play a role in the degradation of 6PPD

and the subsequent leaching of 6PPD-quinone.[9]

Experimental Protocols
To facilitate further research and comparative studies, this section outlines a synthesized

experimental protocol for the generation of tire wear particles and the analysis of 6PPD-
quinone leaching, based on methodologies reported in the scientific literature.

Generation of Tire Wear Particles (TWPs)
A standardized method for generating TWPs is crucial for reproducible leaching studies.

Tire Selection: Select representative tires for each category to be compared (e.g., new

passenger car tires, new truck tires, end-of-life tires).

Tread Sampling: Cut sections of the tire tread into approximately 5x5 mm pieces using a

scalpel and scissors.[10]

Cryomilling: Freeze the tread pieces in liquid nitrogen and grind them into a fine powder

using a high-powered food processor or a specialized cryogenic mill. This process generates

particles with a wide size range, simulating real-world TWPs.[10]

Aqueous Leaching Simulation
This procedure simulates the leaching of 6PPD-quinone from TWPs into an aqueous

environment.
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Leaching Medium: Use deionized water or a synthetic stormwater solution to mimic

environmental conditions.

Incubation: Incubate a known mass of TWPs (e.g., 10 g/L) in a sealed, amber glass bottle

with the leaching medium.[10] The use of glass is recommended to minimize sorption of

6PPD-quinone to the container walls.[4][6]

Agitation and Temperature: The incubation can be performed with or without agitation.

Temperature should be controlled to reflect relevant environmental conditions (e.g., 34°C to

represent high summer temperatures).[10]

Leaching Duration: The duration of the leaching can vary depending on the experimental

goals. Short-term leaching can be assessed over a period of hours, while long-term leaching

may extend for several days or weeks.[4][6]

Sample Preparation and Analysis
Accurate quantification of 6PPD-quinone in the leachate is critical. The U.S. Environmental

Protection Agency (EPA) has developed Draft Method 1634 for this purpose.[11][12][13][14]

Sample Collection: At the end of the leaching period, carefully separate the aqueous

leachate from the TWPs by filtration or centrifugation.

Solid Phase Extraction (SPE): Use SPE to extract and concentrate 6PPD-quinone from the

aqueous sample. This step also helps to remove potential matrix interferences.[15]

Instrumental Analysis: Analyze the extracted sample using Liquid Chromatography with

Tandem Mass Spectrometry (LC-MS/MS). This technique provides high sensitivity and

selectivity for the quantification of 6PPD-quinone.[11][15]

Quantification: Use an isotope-labeled internal standard of 6PPD-quinone to ensure

accurate quantification by isotope dilution.[15]

Experimental Workflow and Signaling Pathway
Diagrams
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To visually represent the processes involved in 6PPD-quinone leaching and analysis, the

following diagrams have been generated using Graphviz (DOT language).
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Caption: Experimental workflow for determining 6PPD-quinone leaching from tires.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8820959?utm_src=pdf-body
https://www.benchchem.com/product/b8820959?utm_src=pdf-body-img
https://www.benchchem.com/product/b8820959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Transformation and Transport

6PPD in Tire

Tire Wear Particles (TWPs)
containing 6PPD

Abrasion

Ozone (O3)
in Atmosphere

Formation of 6PPD-Quinone

Leaching

6PPD-Quinone in Leachate

Stormwater Runoff

Aquatic Environment

Click to download full resolution via product page

Caption: Pathway of 6PPD-quinone from tires to the aquatic environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6PPD in Tire Manufacturing | USTMA [ustires.org]

2. Understanding 6PPD And 6PPD-Quinone | ecorecorporate [ecoreintl.com]

3. epa.gov [epa.gov]

4. par.nsf.gov [par.nsf.gov]

5. connect.ncdot.gov [connect.ncdot.gov]

6. Chemical characteristics, leaching, and stability of the ubiquitous tire rubber-derived
toxicant 6PPD-quinone - Environmental Science: Processes & Impacts (RSC Publishing)
[pubs.rsc.org]

7. researchgate.net [researchgate.net]

8. Chemical Leaching from Tire Wear Particles with Various Treadwear Ratings
[ideas.repec.org]

9. Frontiers | Leaching of chemicals and DOC from tire particles under simulated marine
conditions [frontiersin.org]

10. A Deep Dive into the Complex Chemical Mixture and Toxicity of Tire Wear Particle
Leachate in Fathead Minnow - PMC [pmc.ncbi.nlm.nih.gov]

11. Optimizing EPA Method 1634 for 6PPD-Quinone Analysis [restek.com]

12. epa.gov [epa.gov]

13. epa.gov [epa.gov]

14. lawbc.com [lawbc.com]

15. Unveiling EPA 1634: Pioneering 6PPD-Quinone Analysis and its Environmental
Implications - Eurofins USA [eurofinsus.com]

To cite this document: BenchChem. [Unraveling 6PPD-Quinone Leaching from Tires: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820959#comparison-of-6ppd-quinone-leaching-
from-different-tire-types]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8820959?utm_src=pdf-custom-synthesis
https://www.ustires.org/6ppd-tire-manufacturing
https://www.ecoreintl.com/news/2025/9/understanding-6ppd-and-6ppd-quinone
https://www.epa.gov/chemical-research/6ppd-quinone
https://par.nsf.gov/servlets/purl/10422590
https://connect.ncdot.gov/projects/research/RNAProjDocs/TA%202024-13%20Final%20Report.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/em/d3em00047h
https://pubs.rsc.org/en/content/articlelanding/2023/em/d3em00047h
https://pubs.rsc.org/en/content/articlelanding/2023/em/d3em00047h
https://www.researchgate.net/publication/360616071_Chemical_Leaching_from_Tire_Wear_Particles_with_Various_Treadwear_Ratings
https://ideas.repec.org/a/gam/jijerp/v19y2022i10p6006-d815991.html
https://ideas.repec.org/a/gam/jijerp/v19y2022i10p6006-d815991.html
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2023.1206449/full
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2023.1206449/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9291566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9291566/
https://www.restek.com/global/en/articles/optimizing-epa-method-1634-for-6ppd-quinone-analysis
https://www.epa.gov/newsreleases/epa-develops-6ppd-q-water-testing-method-widespread-use
https://www.epa.gov/cwa-methods/6ppd-q-using-liquid-chromatography-tandem-mass-spectroscopy-lcmsms-method-1634-not-yet
https://www.lawbc.com/epa-releases-draft-6ppd-quinone-water-testing-method-for-widespread-use/
https://www.eurofinsus.com/environment-testing/resources/recent-news/unveiling-epa-1634-pioneering-6ppd-quinone-analysis-and-its-environmental-implications/
https://www.eurofinsus.com/environment-testing/resources/recent-news/unveiling-epa-1634-pioneering-6ppd-quinone-analysis-and-its-environmental-implications/
https://www.benchchem.com/product/b8820959#comparison-of-6ppd-quinone-leaching-from-different-tire-types
https://www.benchchem.com/product/b8820959#comparison-of-6ppd-quinone-leaching-from-different-tire-types
https://www.benchchem.com/product/b8820959#comparison-of-6ppd-quinone-leaching-from-different-tire-types
https://www.benchchem.com/product/b8820959#comparison-of-6ppd-quinone-leaching-from-different-tire-types
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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